molecular formula C13H7N3S2 B8574531 5-Isothiocyanato-2-(pyridin-3-yl)-1,3-benzothiazole CAS No. 61352-19-0

5-Isothiocyanato-2-(pyridin-3-yl)-1,3-benzothiazole

Cat. No.: B8574531
CAS No.: 61352-19-0
M. Wt: 269.3 g/mol
InChI Key: GMYIXALJQPJSRO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Isothiocyanato-2-(pyridin-3-yl)-1,3-benzothiazole is a useful research compound. Its molecular formula is C13H7N3S2 and its molecular weight is 269.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

61352-19-0

Molecular Formula

C13H7N3S2

Molecular Weight

269.3 g/mol

IUPAC Name

5-isothiocyanato-2-pyridin-3-yl-1,3-benzothiazole

InChI

InChI=1S/C13H7N3S2/c17-8-15-10-3-4-12-11(6-10)16-13(18-12)9-2-1-5-14-7-9/h1-7H

InChI Key

GMYIXALJQPJSRO-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CN=C1)C2=NC3=C(S2)C=CC(=C3)N=C=S

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Amino-2-(3-pyridinyl)benzothiazole, 8.0 g, 0.035 M, is dissolved in 400 cc of tetrahydrofuran and 9.8 cc, 0.070 M, of triethylamine. Thiophosgene, 2.7 cc, 0.035 M is added, and the resulting mixture stirred overnight at ambient temperature. The solids which form are filtered and washed with tetrahydrofuran. The filtrate is concentrated to dryness and chromatographed on Alumina IV; elution with benzene yields 1.0 g of white solid which is recrystallized from acetonitrile to yield the title compound, 0.52 g, m.p. 160°-162° (12% of theory).
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